Cas no 21681-17-4 (A'-Neo-28-norgammacer-13(18)-ene,17-methyl-, (17a)-)

• Product Name: A'-Neo-28-norgammacer-13(18)-ene,17-methyl-, (17a)-
• CAS No: 21681-17-4
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 271065
• PubChem ID: 12310619
• Update Time: 2025-04-19

A'-Neo-28-norgammacer-13(18)-ene,17-methyl-, (17a)- Chemical and Physical Properties

Names and Identifiers

• A'-Neo-28-norgammacer-13(18)-ene,17-methyl-, (17a)-
• (3R,3aR,5aS,5bR,7aS,11aS,11bR)-3a,5a,5b,8,8,11a-hexamethyl-3-propan-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13-tetradecahydrocyclopenta[a]chrysene
• NEOHOP-13(18)-ENE
• Hopene II
• Neohop-13(18)-ene100µg
• DTXSID20487233
• (3R, 3aR, 5aS, 5bR, 7aS, 11aS, 11bR)-3a, 5a, 5b, 8, 8, 11a-hexamethyl-3-propan-2-yl-1, 2, 3, 4, 5, 6, 7, 7a, 9, 10, 11, 11b, 12, 13-tetradecahydrocyclopenta[a]chrysene
• 21681-17-4
• DB-214841
• (3R,3ar,5as,5br,7as,11as,11br)-3-isopropyl-3a,5a,5b,8,8,11a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-octadecahydro-1H-cyclopenta[a]chrysene

• Inchi： 1S/C30H50/c1-20(2)21-10-11-22-23-12-13-25-28(6)16-9-15-26(3,4)24(28)14-17-30(25,8)29(23,7)19-18-27(21,22)5/h20-21,24-25H,9-19H2,1-8H3/t21-,24+,25-,27-,28+,29-,30-/m1/s1
• InChI Key： WGNURPYJZZHCBQ-ZNABNZNXSA-N
• SMILES： [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CCC1=C3CC[C@H](C(C)C)[C@@]3(C)CC[C@@]21C

Computed Properties

• Exact Mass: 410.39100
• Monoisotopic Mass: 410.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.19810

A'-Neo-28-norgammacer-13(18)-ene,17-methyl-, (17a)- Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 60-61-62
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R50/53; R65; R67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives